Cas no 1805313-35-2 (5-Amino-2-(difluoromethyl)pyridine-3-methanol)

5-Amino-2-(difluoromethyl)pyridine-3-methanol is a fluorinated pyridine derivative with a reactive amino and hydroxymethyl functional group, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. The difluoromethyl group enhances metabolic stability and bioavailability, while the amino and alcohol moieties provide sites for further derivatization. This compound is particularly valuable in the development of bioactive molecules due to its balanced lipophilicity and hydrogen-bonding capacity. Its structural features facilitate the design of inhibitors or modulators targeting enzymes or receptors. High purity and well-defined reactivity ensure reproducibility in synthetic applications. Suitable for controlled reactions under standard conditions, it is a practical choice for medicinal chemistry and material science research.

5-Amino-2-(difluoromethyl)pyridine-3-methanol structure

1805313-35-2 structure

Product Name:5-Amino-2-(difluoromethyl)pyridine-3-methanol

CAS No:1805313-35-2

MF:C₇H₈F₂N₂O

MW:174.148028373718

CID:4846097

Update Time:2025-06-07

5-Amino-2-(difluoromethyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

- 5-Amino-2-(difluoromethyl)pyridine-3-methanol
- Inchi： 1S/C7H8F2N2O/c8-7(9)6-4(3-12)1-5(10)2-11-6/h1-2,7,12H,3,10H2
- InChI Key： JKWVZEMQLLDYSR-UHFFFAOYSA-N
- SMILES： FC(C1C(CO)=CC(=CN=1)N)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 145
XLogP3: -0.1
Topological Polar Surface Area: 59.1

5-Amino-2-(difluoromethyl)pyridine-3-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029078583-250mg	5-Amino-2-(difluoromethyl)pyridine-3-methanol	1805313-35-2	97%	250mg	$470.40	2022-04-01
Alichem	A029078583-500mg	5-Amino-2-(difluoromethyl)pyridine-3-methanol	1805313-35-2	97%	500mg	$823.15	2022-04-01
Alichem	A029078583-1g	5-Amino-2-(difluoromethyl)pyridine-3-methanol	1805313-35-2	97%	1g	$1,504.90	2022-04-01

5-Amino-2-(difluoromethyl)pyridine-3-methanol Related Literature

1. Establishing new scaling relations on two-dimensional MXenes for CO2 electroreduction†

Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
2. Estimates of hydride ion stability in condensed systems: energy of formation and solvation in aqueous and polar-organic solvents

Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
3. Evidence of CO2 molecule acting as an electron acceptor on a nanoporous metal–organic-framework MIL-53 or Cr3+(OH)(O2C–C6H4–CO2)†

Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
4. Excellent lithium ion storage property of porous MnCo2O4 nanorods†

Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
5. Evolution of hierarchical porous structures in supramolecular guest–host hydrogels†

Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847

1805313-35-2 (5-Amino-2-(difluoromethyl)pyridine-3-methanol) Related Products

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